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An In-depth Technical Guide to 5'-Deoxyguanosine Monophosphorothioate (5'-dGMPS)

Introduction
5'-Deoxyguanosine monophosphorothioate (5'-dGMPS) is a chemically modified nucleotide, an

analogue of 2'-deoxyguanosine 5'-monophosphate (dGMP). It serves as a critical building block

in the synthesis of therapeutic oligonucleotides, particularly antisense oligonucleotides (ASOs).

The defining feature of 5'-dGMPS is the substitution of a non-bridging oxygen atom with a

sulfur atom in the phosphate group. This modification confers significant nuclease resistance, a

property essential for the in vivo stability and therapeutic efficacy of oligonucleotide-based

drugs.[1][2][3][4][5] This guide provides a detailed overview of the chemical structure,

physicochemical properties, synthesis, and biological applications of 5'-dGMPS for researchers

and professionals in drug development.

Chemical Structure
The structure of 5'-dGMPS is derived from its natural counterpart, dGMP. It consists of three

key components:

A Guanine Base: A purine nucleobase.

A 2'-Deoxyribose Sugar: A pentose sugar lacking a hydroxyl group at the 2' position.

A 5'-Monophosphorothioate Group: A phosphate group attached to the 5' carbon of the

deoxyribose sugar, where one of the non-bridging oxygen atoms is replaced by a sulfur

atom.[6]
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Chirality
The replacement of a non-bridging oxygen with a sulfur atom in the phosphate group creates a

chiral center at the phosphorus atom.[2][6] This results in two distinct diastereomers,

designated as Rp and Sp. These stereoisomers can have different physicochemical properties

and biological activities, including varying levels of nuclease resistance and interaction with

enzymes.[7][8][9] The Sp isomer is generally more resistant to enzymatic hydrolysis than the

Rp isomer.[7]
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5'-Deoxyguanosine Monophosphorothioate (dGMPS) Structure
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Antisense Oligonucleotide (ASO) Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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